Cas no 4204-17-5 (1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2))

1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2) structure
4204-17-5 structure
Product Name:1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2)
CAS No:4204-17-5
MF:C12H22N2
MW:194.316483020782
CID:330688
PubChem ID:437696
Update Time:2025-04-19

1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2)
    • 1,4-bis(prop-2-enyl)-1,4-diazoniabicyclo[2.2.2]octane
    • 1,4-diprop-2-enyl-1,4-diazoniabicyclo[2.2.2]octane
    • 4204-17-5
    • DTXSID00331361
    • SCHEMBL2731986
    • Inchi: 1S/C12H22N2/c1-3-5-13-7-10-14(6-4-2,11-8-13)12-9-13/h3-4H,1-2,5-12H2/q+2
    • InChI Key: NQXMQNIAEHTRGW-UHFFFAOYSA-N
    • SMILES: [N+]12(CC=C)CC[N+](CC=C)(CC1)CC2

Computed Properties

  • Exact Mass: 194.17846
  • Monoisotopic Mass: 229.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 1.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: -2.05920
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